Cas no 54468-04-1 (2-Piperidinone, 1-chloro-)

2-Piperidinone, 1-chloro- structure
Product Name:2-Piperidinone, 1-chloro-
CAS No:54468-04-1
Molecular Formula:C5H8NOCl
Molecular Weight:133.57612
CID:354493
PubChem ID:3707777
2-Piperidinone, 1-chloro- Properties
Names and Identifiers
-
- 2-Piperidinone, 1-chloro-
- 1-chloropiperidin-2-one
- 54468-04-1
- DTXSID20395324
-
- InChIKey: VZATVEIENQFSTB-UHFFFAOYSA-N
- Inchi: InChI=1S/C5H8ClNO/c6-7-4-2-1-3-5(7)8/h1-4H2
- SMILES: ClN1CCCCC1=O
Computed Properties
- Exact Mass: 133.02954
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Rotatable Bond Count: 0
- Monoisotopic Mass: 133.029
- Heavy Atom Count: 8
- Complexity: 105
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Covalently-Bonded Unit Count: 1
- XLogP3: 0.8
- Topological Polar Surface Area: 20.3Ų
Experimental Properties
- PSA: 20.31
2-Piperidinone, 1-chloro- Related Literature
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Nana Wang,Youlong Du,Haibo Mei,Jorge Escorihuela,Jianlin Han Org. Biomol. Chem., 2023,21, 4988-4992
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Jeong Hwa Han,Hun Jeong,Hanjin Park,Hoedon Kwon,Dasol Kim,Donghyeok Lim,Seung Jae Baik RSC Adv., 2021,11, 22479-22488
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3. Editorial
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Beom-Su Kim Mater. Chem. Front., 2021,5, 6461-6470
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Jianbo Zeng,Fusheng Zhao,Ming Li,Chien-Hung Li,T. Randall Lee J. Mater. Chem. C, 2015,3, 247-252
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Satheesh Sambandam,Javier Parrondo,Vijay Ramani Phys. Chem. Chem. Phys., 2013,15, 14994-15002
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Hong Li Chen,Jian Ding,Yi Meng Wang New J. Chem., 2014,38, 308-316
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Alessandro Lucantonio,Antonio DeSimone Soft Matter, 2017,13, 7907-7915
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Tao He,Qing-Qing Zeng,Da-Cheng Yang,Yan-Hong He,Zhi Guan RSC Adv., 2015,5, 37843-37852
54468-04-1 (2-Piperidinone, 1-chloro-) Related Products
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